Cas no 24577-90-0 (Rubrofusarin gentiobioside)

• Product Name: Rubrofusarin gentiobioside
• CAS No: 24577-90-0
• MF: C₂₇H₃₂O₁₅
• MW: 596.5340
• CID: 2004540
• PubChem ID: 14189963
• Update Time: 2025-05-25

Rubrofusarin gentiobioside Chemical and Physical Properties

Names and Identifiers

• rubrofusarin 6-O-beta-gentiobioside
• rubrofusarin-6-O-beta-D-gentiobioside
• Rubrofusarin-6-β-gentiobioside
• Rubrofusarin gentiobioside
• Rubrofusarin-6-O-β-gentiobioside
• Rubrofusarin 6-O-beta-D-gentiobioside
• 6-[(6-O-beta-D-Glucopyranosyl-beta-D-glucopyranosyl)oxy]-5-hydroxy-8-methoxy-2-methyl-4H-naphtho[2,3-b]pyran-4-one
• Rubrofusarin-6-O-beta-gentiobioside
• Rubrofusarin 6-gentiobioside
• CS-0032324
• MS-30580
• 5-hydroxy-8-methoxy-2-methyl-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxybenzo[g]chromen-4-one
• BDBM50133113
• HY-N4177
• 5-Hydroxy-8-methoxy-2-methyl-6-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-((((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)methyl)tetrahydro-2H-pyran-2-yl)oxy)-4H-benzo[g]chromen-4-one
• 5-hydroxy-8-methoxy-2-methyl-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxymethyl]tetrahydropyran-2-yl]oxy-benzo[g]chromen-4-one
• CHEMBL3634699
• 5-Hydroxy-8-methoxy-2-methyl-4-oxo-4H-benzo[g]chromen-6-yl 6-O-.beta.-D-glucopyranosyl-.beta.-D-glucopyranoside
• DTXSID301310928
• 24577-90-0
• AKOS037515346
• 5-hydroxy-8-methoxy-2-methyl-6-[3,4,5-trihydroxy-6-[[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxybenzo[g]chromen-4-one
• CHEBI:191439
• 5-HYDROXY-8-METHOXY-2-METHYL-6-{[(2S,3R,4S,5S,6R)-3,4,5-TRIHYDROXY-6-({[(2R,3R,4S,5S,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY}METHYL)OXAN-2-YL]OXY}BENZO[G]CHROMEN-4-ONE
• DA-77584

• Inchi： 1S/C27H32O15/c1-9-3-12(29)18-13(39-9)5-10-4-11(37-2)6-14(17(10)21(18)32)40-27-25(36)23(34)20(31)16(42-27)8-38-26-24(35)22(33)19(30)15(7-28)41-26/h3-6,15-16,19-20,22-28,30-36H,7-8H2,1-2H3
• InChI Key： JIBJMBHKGBDCPN-UHFFFAOYSA-N
• SMILES： O1C([H])(C([H])(C([H])(C([H])(C1([H])C([H])([H])OC1([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])O[H])O[H])O[H])OC1C([H])=C(C([H])=C2C([H])=C3C(C(C([H])=C(C([H])([H])[H])O3)=O)=C(C=12)O[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 596.17412031 g/mol
• Monoisotopic Mass: 596.17412031 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 42
• Rotatable Bond Count: 7
• Complexity: 979
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 234
• Molecular Weight: 596.5
• XLogP3: -1

Experimental Properties

• Color/Form: Powder
• Density: 1.69±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 252.5-254 ºC (methanol )
• Solubility: Very slightly soluble (0.12 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans Naphthopyranone glycosides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans Naphthopyranones Naphthopyranone glycosides

Additional information on Rubrofusarin gentiobioside

Rubrofusarin Gentiobioside: A Comprehensive Overview

Rubrofusarin gentiobioside, identified by the CAS number 24577-90-0, is a bioactive compound that has garnered significant attention in recent scientific research. This compound, belonging to the class of glycosides, is derived from the fungal metabolite rubrofusarin and its glycosylated derivative. The term Rubrofusarin gentiobioside refers to a specific glycoside where rubrofusarin is attached to a gentiobiose moiety, a disaccharide composed of two glucose units.

The discovery and characterization of Rubrofusarin gentiobioside have been driven by its potential applications in pharmacology and biotechnology. Recent studies have highlighted its role as a bioactive agent with antioxidant, anti-inflammatory, and antimicrobial properties. These findings underscore its potential utility in the development of novel therapeutic agents and functional food ingredients.

From a structural standpoint, Rubrofusarin gentiobioside exhibits a complex molecular architecture that includes a chromophore system responsible for its vibrant coloration. This chromophore contributes to its ability to absorb light in the visible spectrum, making it an interesting candidate for applications in photodynamic therapy and as a natural pigment in food and cosmetic products.

Recent advancements in analytical techniques, such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy, have enabled researchers to elucidate the precise structure of Rubrofusarin gentiobioside. These studies have provided insights into the stereochemistry of the glycosidic bonds and the spatial arrangement of the substituents, which are critical for understanding its bioactivity.

In terms of biological activity, Rubrofusarin gentiobioside has demonstrated potent antioxidant properties by scavenging free radicals and inhibiting oxidative stress in cellular models. This makes it a promising candidate for combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Moreover, recent research has explored the anti-inflammatory effects of Rubrofusarin gentiobioside. In vitro experiments have shown that it can suppress the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), suggesting its potential use in managing inflammatory conditions like arthritis and inflammatory bowel disease.

The antimicrobial properties of Rubrofusarin gentiobioside have also been extensively studied. It has exhibited significant inhibitory activity against various pathogenic bacteria, including multidrug-resistant strains such as methicillin-resistant Staphylococcus aureus (MRSA). These findings highlight its potential as an alternative to conventional antibiotics in addressing the global challenge of antimicrobial resistance.

In addition to its direct biological effects, Rubrofusarin gentiobioside has been investigated for its role in modulating cellular signaling pathways involved in cell proliferation, apoptosis, and angiogenesis. These studies suggest that it may have applications in cancer therapy by targeting key pathways that contribute to tumor growth and metastasis.

The biosynthesis of Rubrofusarin gentiobioside involves intricate enzymatic processes mediated by fungal species such as Fusarium species. Recent advances in metabolic engineering have enabled researchers to optimize the production of this compound through genetic manipulation of microbial strains, paving the way for large-scale industrial production.

In conclusion, Rubrofusarin gentiobioside, with its unique chemical structure and diverse bioactivities, represents a valuable natural product with immense potential in various fields including medicine, food science, and cosmetics. As research continues to unravel its mechanisms of action and therapeutic applications, this compound is poised to make significant contributions to human health and well-being.